Cas no 1844206-14-9 (trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol)

• Product Name: trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol
• CAS No: 1844206-14-9
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 6387881
• PubChem ID: 126846475
• Update Time: 2025-10-31

trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol
• Cyclohexanol, 2-[[3-(1-methylethoxy)propyl]amino]-, (1S,2S)-
• F6545-4332
• trans-2-{[3-(propan-2-yloxy)propyl]amino}cyclohexan-1-ol
• AKOS040822985
• (1S,2S)-2-((3-Isopropoxypropyl)amino)cyclohexan-1-ol
• 1844206-14-9
• (1S,2S)-2-{[3-(propan-2-yloxy)propyl]amino}cyclohexan-1-ol
• starbld0008277

• Inchi： 1S/C12H25NO2/c1-10(2)15-9-5-8-13-11-6-3-4-7-12(11)14/h10-14H,3-9H2,1-2H3/t11-,12-/m0/s1
• InChI Key： TVSCVITVSQYSLO-RYUDHWBXSA-N
• SMILES： [C@H]1(O)CCCC[C@@H]1NCCCOC(C)C

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 324.0±37.0 °C(Predicted)
• pka: 14.99±0.40(Predicted)

Additional information on trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol

Research Briefing on trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol (CAS: 1844206-14-9)

Recent studies on the compound trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol (CAS: 1844206-14-9) have highlighted its potential applications in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclohexanol backbone and propan-2-yloxypropylamino side chain, has been the subject of several investigations due to its promising pharmacological properties. Researchers have focused on its synthesis, structural optimization, and biological evaluation to explore its therapeutic potential.

A key area of interest is the compound's role as a modulator of specific biological targets. Preliminary data suggest that trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol exhibits selective binding affinity towards certain G-protein-coupled receptors (GPCRs), which are critical in various physiological processes. This selectivity makes it a candidate for further development in treating neurological disorders, including anxiety and depression. The compound's ability to cross the blood-brain barrier (BBB) has also been a focal point of recent studies, with promising results indicating its potential for central nervous system (CNS) applications.

In terms of synthesis, recent advancements have focused on improving the yield and purity of trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol. Novel catalytic methods and green chemistry approaches have been employed to streamline the production process, reducing the environmental impact and cost. These developments are crucial for scaling up production to meet the demands of preclinical and clinical studies.

Pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable bioavailability and a half-life that supports once-daily dosing in potential therapeutic regimens. However, further optimization is needed to address certain metabolic liabilities identified in vitro and in vivo.

In conclusion, trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol (CAS: 1844206-14-9) represents a promising candidate for drug development, particularly in the CNS space. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety and efficacy in animal models. The compound's unique structural features and biological activity warrant continued investigation, with the potential to yield novel therapeutics for unmet medical needs.